Cas no 1245529-64-9 (2-Methoxy-3,6-dimethylbenzoic acid)

• Product Name: 2-Methoxy-3,6-dimethylbenzoic acid
• CAS No: 1245529-64-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5006429
• Update Time: 2025-06-13

2-Methoxy-3,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3,6-dimethylbenzoic acid
• 3,6-Dimethyl-2-methoxybenzoic acid
• 2-Methoxy-3,6-dimethylbenzoic acid

• Inchi： 1S/C10H12O3/c1-6-4-5-7(2)9(13-3)8(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： AJAQFWAFJRJXCW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-3,6-dimethylbenzoic acid

Introduction to 2-Methoxy-3,6-dimethylbenzoic acid (CAS No: 1245529-64-9)

2-Methoxy-3,6-dimethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1245529-64-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its methoxy and dimethyl substituents on the aromatic ring. The structural configuration of 2-Methoxy-3,6-dimethylbenzoic acid imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular formula of 2-Methoxy-3,6-dimethylbenzoic acid is C₁₀H₁₂O₄, reflecting its composition of ten carbon atoms, twelve hydrogen atoms, and four oxygen atoms. The presence of hydroxyl and methyl groups on the benzene ring contributes to its reactivity and solubility characteristics. These features are particularly relevant in the context of drug development, where such modifications can influence metabolic pathways and biological interactions.

In recent years, there has been a growing interest in benzoic acid derivatives due to their diverse pharmacological activities. 2-Methoxy-3,6-dimethylbenzoic acid has been studied for its potential role in modulating inflammatory responses and antioxidant mechanisms. Preliminary research suggests that this compound may interact with enzymatic systems involved in cellular signaling pathways, making it a promising candidate for therapeutic applications. Specifically, its structural analogs have been explored for their anti-inflammatory properties, particularly in conditions involving oxidative stress.

The synthesis of 2-Methoxy-3,6-dimethylbenzoic acid typically involves multi-step organic reactions, including methylation and hydroxylation processes. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical-grade materials. These synthetic routes often employ catalytic systems that facilitate selective functionalization of the aromatic ring, thereby optimizing the formation of the desired methoxy and dimethyl substituents.

From a biological perspective, 2-Methoxy-3,6-dimethylbenzoic acid exhibits interesting interactions with cellular receptors and enzymes. Studies have indicated that it may serve as a precursor or analog for more complex bioactive molecules. For instance, its structural framework is reminiscent of certain natural products known for their immunomodulatory effects. This has prompted further investigation into its potential as a lead compound in medicinal chemistry.

The pharmacokinetic profile of 2-Methoxy-3,6-dimethylbenzoic acid is another area of active research. Understanding how this compound is metabolized and distributed within the body is crucial for assessing its therapeutic potential. Initial studies suggest that it may undergo conjugation with glucuronic acid or other metabolic pathways, which could influence its half-life and bioavailability. These insights are vital for designing effective dosing regimens and minimizing potential side effects.

In addition to its pharmacological relevance, 2-Methoxy-3,6-dimethylbenzoic acid has found applications in analytical chemistry as an internal standard or reference compound. Its well-defined structure and stability make it suitable for calibrating analytical instruments used in drug discovery and environmental monitoring. This dual utility underscores the compound's importance across multiple scientific disciplines.

The future prospects of 2-Methoxy-3,6-dimethylbenzoic acid are promising, with ongoing research focusing on expanding its chemical library through structural modifications. By introducing additional functional groups or altering substitution patterns, scientists aim to uncover novel derivatives with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

In conclusion,2-Methoxy-3,6-dimethylbenzoic acid (CAS No: 1245529-64-9) represents a fascinating compound with multifaceted applications in pharmaceuticals and chemical research. Its unique structural features and biological potential position it as a key player in advancing our understanding of disease mechanisms and developing new treatments. As research continues to evolve，this compound will undoubtedly remain at the forefront of scientific exploration.